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Compound of Interest

Compound Name: ddATP trisodium

Cat. No.: B12332165 Get Quote

Introduction

2',3'-Dideoxyadenosine 5'-triphosphate (ddATP) is a critical analog of deoxyadenosine

triphosphate (dATP) used extensively in molecular biology. Structurally, ddATP lacks the 3'-

hydroxyl group on the deoxyribose sugar moiety. This modification prevents the formation of a

phosphodiester bond with the next incoming nucleotide, effectively terminating DNA chain

elongation by DNA polymerases.[1] This property makes ddATP an indispensable tool for

applications such as Sanger DNA sequencing, where it acts as a specific chain terminator.[2] It

is also utilized in various other assays, including studies of viral replication and DNA repair

mechanisms.[2][3][4]

The trisodium salt of ddATP is a common form used in laboratories, supplied as a dry powder

or a pre-made solution.[1] Preparing a high-quality, stable, and accurately concentrated stock

solution is paramount for achieving reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation of ddATP trisodium stock solutions,

along with essential data and handling guidelines for researchers, scientists, and drug

development professionals.

Quantitative Data Summary
The following table summarizes key quantitative data for ddATP trisodium salt, compiled from

various suppliers and literature sources.
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Parameter Value Source(s)

Full Chemical Name
2',3'-Dideoxyadenosine 5'-

triphosphate trisodium salt
[2][3]

Molecular Weight 541.13 g/mol [3]

Form White to off-white solid powder [1]

Solvent Nuclease-free water [2][5][6]

Recommended Stock Conc. 10 mM - 100 mM [1][5][7]

pH of Aqueous Solution 7.5 - 8.3 [5][6]

Molar Extinction Coeff. (λmax)
15,100 L·mol⁻¹·cm⁻¹ at 259 nm

(pH 7.5)
[6][8]

Long-Term Storage -20°C or -80°C [1][2][5]

Short-Term Storage 4°C (up to one week) [1][6]

Shelf Life (at -20°C) 12 - 24 months [3][6]

Experimental Protocol: Preparation of 10 mM ddATP
Stock Solution
This protocol details the steps to prepare a 10 mM aqueous stock solution from ddATP
trisodium salt powder.

1. Materials and Equipment

ddATP trisodium salt powder (MW: 541.13 g/mol )

Nuclease-free water

Sterile, nuclease-free 1.5 mL microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile, nuclease-free barrier tips
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Vortex mixer

Microcentrifuge

Sterile 1 mL syringe and 0.22 µm syringe filter

pH meter (optional, for verification)

UV-Vis Spectrophotometer (optional, for concentration verification)

2. Pre-Procedure Preparations

Work in a clean environment (e.g., a laminar flow hood) to minimize the risk of nuclease

contamination.

Wear appropriate personal protective equipment (PPE), including gloves and a lab coat.

Ensure all equipment and consumables are sterile and nuclease-free.

3. Calculation

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM × Volume (L) × 541.13 g/mol × 1000 mg/g

Example for preparing 1 mL (0.001 L) of 10 mM ddATP stock: Mass (mg) = 10 × 0.001 ×

541.13 = 5.41 mg

4. Step-by-Step Procedure

Weighing: Carefully weigh out the calculated amount (e.g., 5.41 mg) of ddATP trisodium
salt powder and transfer it into a sterile 1.5 mL microcentrifuge tube.

Dissolution: Add the corresponding volume of nuclease-free water to the tube (e.g., 1 mL for

5.41 mg).

Mixing: Close the tube cap tightly and vortex gently until the powder is completely dissolved.

Perform a brief centrifugation (e.g., 10 seconds at low speed) to collect the entire solution at
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the bottom of the tube.[5]

pH Verification (Optional): If required for your application, measure the pH of the solution. It

should be within the range of 7.5 to 8.3.[5][6] If adjustment is needed, use dilute, nuclease-

free NaOH or HCl. However, for most applications, pH adjustment is not necessary.

Sterilization: To ensure the solution is free of microbial contaminants, sterilize it by filtration.

Draw the ddATP solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Dispense the solution through the filter into a new, sterile 1.5 mL microcentrifuge tube.[2]

Concentration Verification (Optional):

Dilute a small sample of the stock solution in a suitable buffer (e.g., Tris-HCl, pH 7.5).

Measure the absorbance at 259 nm.

Calculate the concentration using the Beer-Lambert Law (A = εcl), where ε = 15,100

L·mol⁻¹·cm⁻¹.[6][8]

Aliquoting and Storage:

Dispense the final sterile stock solution into single-use aliquots (e.g., 20-50 µL) in sterile,

nuclease-free microcentrifuge tubes. This practice is crucial to prevent degradation from

repeated freeze-thaw cycles.[1]

Label each tube clearly with "ddATP Stock," the concentration (10 mM), and the

preparation date.

For long-term storage, place the aliquots at -20°C or -80°C.[1][2]

Mandatory Visualizations
Workflow for ddATP Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/910/650/03732738001.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/910/650/03732738001.pdf
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-application/on-dna/sequencing/chain-termination-sequencing/nu-1015-ddatp
https://www.medchemexpress.com/ddatp-trisodium.html
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-application/on-dna/sequencing/chain-termination-sequencing/nu-1015-ddatp
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/unmodified-nucleotides/ddntps/nu-1015-ddatp
https://www.baseclick.eu/science/glossar/ddatp/
https://www.baseclick.eu/science/glossar/ddatp/
https://www.medchemexpress.com/ddatp-trisodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12332165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Solution Formulation

Finalization & Storage

Calculate Mass of
ddATP Trisodium Salt

Weigh Powder into
Sterile Tube

Add Nuclease-Free Water

Vortex to Dissolve &
Briefly Centrifuge

Verify pH (7.5 - 8.3)
(Optional)

Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C / -80°C

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12332165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12332165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow diagram illustrating the key steps for preparing a sterile ddATP stock

solution.

Signaling Pathway: Mechanism of ddATP in Chain Termination
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Caption: Mechanism of ddATP-induced DNA chain termination during enzymatic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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